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Introduction
DEAD-box helicase 5 (DDX5), also known as p68, is an ATP-dependent RNA helicase involved

in numerous cellular processes, including transcription, splicing, and miRNA processing.[1][2]

Its dysregulation is implicated in the progression of various cancers, making it a significant

target for therapeutic development.[2][3] These application notes provide detailed protocols for

the immunoprecipitation of the DDX5 protein, a crucial technique for studying its interactions

and functions. Additionally, we discuss the compound PBX-7011, a novel small molecule

reported to interact with and induce the degradation of DDX5.

While PBX-7011 is not utilized in a conventional immunoprecipitation workflow, we provide a

standard, validated protocol for DDX5 immunoprecipitation using a specific antibody. We also

present a hypothetical protocol for a small-molecule pull-down assay, which could be adapted

for compounds like PBX-7011 to investigate their interaction with DDX5.

I. Standard Immunoprecipitation of DDX5 Protein
This protocol describes the enrichment of DDX5 protein from cell lysates using an anti-DDX5

antibody for subsequent analysis (e.g., Western Blotting or Mass Spectrometry).
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Experimental Workflow: Standard DDX5
Immunoprecipitation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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